1-(2-Butyl-4-nitrophenyl)ethan-1-one

• CAS No.: 61718-35-2
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 1-(2-butyl-4-nitrophenyl)ethanone
• InChI: InChI=1S/C12H15NO3/c1-3-4-5-10-8-11(13(15)16)6-7-12(10)9(2)14/h6-8H,3-5H2,1-2H3
• InChI Key: SACBMMPSBQCVAK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(C=CC(=C1)[N+](=O)[O-])C(=O)C

Description

1-(2-Butyl-4-nitrophenyl)ethan-1-one is a nitro-substituted acetophenone derivative characterized by a butyl group at the 2-position and a nitro group at the 4-position of the phenyl ring. For instance, nitro-substituted acetophenones are frequently used as intermediates in synthesizing heterocycles, pharmaceuticals, and agrochemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Butyl-4-nitrophenyl)ethan-1-one typically involves the nitration of 2-butylacetophenone. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid at low temperatures to ensure the selective introduction of the nitro group at the para position relative to the butyl group.

Industrial Production Methods

In an industrial setting, the production of 1-(2-Butyl-4-nitrophenyl)ethan-1-one may involve continuous flow nitration processes to enhance efficiency and yield. The use of advanced catalysts and optimized reaction conditions can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

1-(2-Butyl-4-nitrophenyl)ethan-1-one can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Oxidation: The ethanone moiety can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as halogenation, where halogens like chlorine or bromine are introduced.

Common Reagents and Conditions

Reduction: Hydrogen gas and palladium catalyst.

Oxidation: Potassium permanganate in an acidic medium.

Substitution: Halogens (chlorine, bromine) in the presence of a Lewis acid catalyst.

Major Products Formed

Reduction: 1-(2-Butyl-4-aminophenyl)ethan-1-one.

Oxidation: 1-(2-Butyl-4-nitrophenyl)ethanoic acid.

Substitution: Halogenated derivatives of 1-(2-Butyl-4-nitrophenyl)ethan-1-one.

Scientific Research Applications

Chemistry: It serves as a precursor for the synthesis of more complex organic molecules and can be used in the development of new materials.

Biology: The compound’s derivatives have shown potential antimicrobial and antifungal activities, making it a candidate for pharmaceutical research.

Medicine: Its derivatives are being explored for their potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(2-Butyl-4-nitrophenyl)ethan-1-one and its derivatives involves interactions with specific molecular targets and pathways. For instance, the nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to antimicrobial effects. The butyl group may enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes and proteins.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physical and Chemical Properties

The position and nature of substituents on the phenyl ring significantly alter physicochemical properties. Key analogs and their characteristics include:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference ID
1-(4-Methyl-3-nitrophenyl)ethanone	4-methyl, 3-nitro	C₉H₉NO₃	179.17	Intermediate in drug synthesis
1-[4-(tert-Butylsulfanyl)-3-nitrophenyl]ethan-1-one	4-(tert-butylsulfanyl), 3-nitro	C₁₂H₁₅NO₃S	253.32	Potential sulfur-based reactivity
1-(2'-Nitro[1,1'-biphenyl]-4-yl)ethan-1-one	Biphenyl system, 2'-nitro	C₁₄H₁₁NO₃	241.24	High conjugation for optoelectronics
1-(2-Hydroxy-4-methoxyphenyl)ethanone	2-hydroxy, 4-methoxy	C₉H₁₀O₃	166.17	UV absorption; natural product analog

Key Observations :

• Electron-Withdrawing Groups (EWGs): The nitro group (e.g., in 1-(4-Methyl-3-nitrophenyl)ethanone) enhances electrophilicity at the ketone, facilitating nucleophilic additions or condensations .
• Steric Effects : Bulky substituents like tert-butylsulfanyl (in ) reduce reaction rates in sterically hindered environments.
• Conjugation : Biphenyl systems () exhibit extended π-conjugation, useful in materials science.

Yield and Conditions :

• Nitro-containing analogs often require controlled reaction conditions (e.g., low temperature for nitration to avoid over-oxidation) .
• Condensation with hydroxylamine hydrochloride (as in ) achieves high yields (~86%) under reflux in ethanol, highlighting the stability of the nitro group under acidic conditions.